Cas no 839-73-6 (9,10-Anthracenediol, 2-ethyl-)

• Product Name: 9,10-Anthracenediol, 2-ethyl-
• CAS No: 839-73-6
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 668134
• Update Time: 2024-02-03

9,10-Anthracenediol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenediol, 2-ethyl-
• 2-Ehtylanthrahydroquinone
• 2-ethyl-9,10-anthrahydroquinone
• 2-Ethyl-9,10-anthracenediol
• 2-Ethylanthracene-9,10-diol

• Inchi： 1S/C16H14O2/c1-2-10-7-8-13-14(9-10)16(18)12-6-4-3-5-11(12)15(13)17/h3-9,17-18H,2H2,1H3
• InChI Key： JFWDRQJGRFPIIV-UHFFFAOYSA-N
• SMILES： C1=C2C(C(O)=C3C(=C2O)C=CC=C3)=CC=C1CC

Computed Properties

• Exact Mass: 238.099
• Monoisotopic Mass: 238.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 484.6±25.0 °C(Predicted)
• pka: 11.23±0.30(Predicted)